Cas no 5413-09-2 (Hexanoic acid,3-methoxy-)
Hexanoic acid,3-methoxy- structure
Product Name:Hexanoic acid,3-methoxy-
Hexanoic acid,3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,3-methoxy-
- 3-methoxy-hexanoic acid; rac-methyl 3-methoxyhexanoic acid; AKOS006379060; NSC231380; 3-Methoxy-hexansaeure; AC1L7P1F;
- NSC-231380
- AKOS006379060
- SCHEMBL141330
- DTXSID30310720
- 3-methoxyhexanoic acid
- 5413-09-2
- NSC231380
-
- Inchi: 1S/C7H14O3/c1-3-4-6(10-2)5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
- InChI Key: NRBNOCSQNXBBGW-UHFFFAOYSA-N
- SMILES: O(C)C(CC(=O)O)CCC
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.005
- Boiling Point: 226.2°Cat760mmHg
- Flash Point: 85.8°C
- Refractive Index: 1.432
- PSA: 46.53
- LogP: 1.27620
Hexanoic acid,3-methoxy- Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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